Cas no 2172144-69-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• CAS No: 2172144-69-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6040341
• PubChem ID: 165547529
• Update Time: 2025-05-22

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• EN300-1491826
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxybutanoic acid
• 2172144-69-1

• Inchi： 1S/C25H30N2O6/c1-25(2,13-11-22(29)26-14-12-21(28)23(30)31)27-24(32)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21,28H,11-15H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： ACAUMTJFCRFKQY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid

Recent Advances in the Study of 2172144-69-1 and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic Acid

The chemical compound 2172144-69-1 and its derivative, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid, a derivative of 2172144-69-1. This compound is notable for its role as a building block in solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid derivative. The fluoren-9-ylmethoxycarbonyl (Fmoc) group in the compound provides temporary protection for the amino group during peptide chain elongation, a critical step in the synthesis of complex peptides. Researchers have optimized the synthesis protocol to improve yield and purity, making it a valuable tool for peptide chemists.

In addition to its utility in peptide synthesis, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit modulatory effects on certain enzymatic pathways, although the exact mechanisms remain under investigation. These findings open new avenues for the development of enzyme inhibitors or activators, which could have implications for treating metabolic disorders or other diseases.

Another area of research involves the exploration of 2172144-69-1 as a precursor for novel drug candidates. Its unique chemical structure allows for further derivatization, enabling the creation of compounds with tailored pharmacological properties. Recent work has demonstrated that modifications to the core structure of 2172144-69-1 can enhance its bioavailability and target specificity, making it a promising scaffold for drug discovery. Computational modeling and high-throughput screening have been employed to identify potential derivatives with optimal drug-like properties.

The therapeutic potential of these compounds is further supported by their compatibility with modern drug delivery systems. For instance, researchers have successfully incorporated 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid into nanoparticle-based delivery platforms, enhancing its stability and controlled release. Such advancements are critical for translating laboratory findings into clinically viable treatments.

Despite these promising developments, challenges remain in the widespread application of these compounds. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of these discoveries into real-world applications.

In conclusion, the study of 2172144-69-1 and its derivative, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid, represents a vibrant area of research with significant implications for drug development and peptide chemistry. Continued exploration of their synthesis, biological activity, and therapeutic potential will undoubtedly yield valuable insights and innovations in the coming years.